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Compound of Interest

Compound Name: SJF620 hydrochloride

Cat. No.: B8143839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of SJF620
hydrochloride in biological matrices using liquid chromatography-tandem mass spectrometry

(LC-MS/MS). The following protocols and data are intended to guide researchers in developing

and validating their own analytical methods for this compound.

Introduction
SJF620 hydrochloride is a PROTAC (Proteolysis Targeting Chimera) designed to induce the

degradation of Bruton's tyrosine kinase (BTK).[1][2][3] Accurate and sensitive quantification of

SJF620 hydrochloride is essential for pharmacokinetic, pharmacodynamic, and drug

metabolism studies. LC-MS/MS offers a robust and highly selective platform for this purpose.

Compound Information
A clear understanding of the analyte's chemical properties is fundamental for method

development.
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Parameter Value Source

Chemical Formula C41H45ClN8O7 [4]

Molecular Weight 797.30 g/mol [4]

CAS Number 2821938-05-8 [4]

Appearance Solid [4]

Purity ≥98% [4]

Experimental Protocol: LC-MS/MS Analysis of
SJF620 Hydrochloride
This protocol outlines the steps for sample preparation, liquid chromatography, and mass

spectrometry for the quantification of SJF620 hydrochloride.

Sample Preparation
Effective sample preparation is critical for removing matrix interferences and ensuring accurate

quantification. A protein precipitation method is recommended for plasma or serum samples.

Materials:

Blank plasma/serum

SJF620 hydrochloride standard stock solution (1 mg/mL in DMSO)

Internal Standard (IS) stock solution (e.g., a structurally similar and stable isotope-labeled

compound)

Acetonitrile (ACN), ice-cold

Microcentrifuge tubes

Vortex mixer

Centrifuge
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Procedure:

Spike blank plasma/serum with SJF620 hydrochloride to prepare calibration standards and

quality control (QC) samples.

Pipette 50 µL of plasma sample (blank, standard, QC, or unknown) into a microcentrifuge

tube.

Add 10 µL of internal standard working solution.

Add 200 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile

with 0.1% Formic Acid).

Vortex to mix and inject into the LC-MS/MS system.

Liquid Chromatography
Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

LC Parameters:
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Parameter Recommended Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient

5% B to 95% B over 5 minutes, hold at 95% B

for 1 min, return to 5% B and equilibrate for 2

min

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometry
Instrumentation:

Triple quadrupole mass spectrometer.

MS Parameters:
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Parameter Recommended Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Precursor Ion (m/z) 797.3

Product Ions (m/z)

To be determined by compound tuning. At least

two transitions should be monitored for

quantification and confirmation.

Dwell Time 100 ms

Collision Energy To be optimized during method development

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow and the mechanism of action of

SJF620.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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